N'-(5-chloro-2-ethoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Analysis and Identification
Research has been conducted on various NBOMe derivatives, a class of designer hallucinogenic drugs, which include N-methoxybenzyl-methoxyphenylethylamine derivatives. These substances, often sold on blotter paper, have been analyzed using techniques like Direct Analysis in Real Time AccuTOF™ mass spectrometry and high-performance liquid chromatography triple quadrupole mass spectrometry for identification and quantification (Poklis et al., 2015).
Toxicological and Pharmacological Studies
Studies have focused on the toxicological aspects of N-benzyl substituted phenethylamines like 25C-NBOMe, highlighting their potency and potential health risks. This includes research on their chemistry, pharmacology, toxicology, and the importance of developing analytical methods for determining these derivatives in biological fluids (Nikolaou et al., 2016).
Metabolic and Biochemical Analysis
Research has been conducted on the metabolic profile and pathways of various NBOMe derivatives. These studies are critical for understanding the pharmacokinetics and interactions of these compounds within the human body. For example, the metabolism of 25CN-NBOMe in rats, human liver microsomes, and C. elegans was investigated to understand its metabolic pathways, including monoxide and bis-O-demethylation, hydroxylation, and glucuronidation (Šuláková et al., 2021).
Clinical Implications
Clinical case studies have been documented, such as a case of fatal intoxication due to 25B-NBOMe, providing insights into the clinical and pathophysiological outcomes of NBOMe intake. These studies highlight the dangers of these substances, even at small doses, and the importance of medical awareness and diagnostic methods for intoxication cases (Yoshida et al., 2015).
properties
IUPAC Name |
N-[(5-chloro-2-ethoxyphenyl)methyl]-N',N'-dimethylethane-1,2-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21ClN2O.2ClH/c1-4-17-13-6-5-12(14)9-11(13)10-15-7-8-16(2)3;;/h5-6,9,15H,4,7-8,10H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GACIKLNMFFOMPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Cl)CNCCN(C)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23Cl3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.